Cas no 1511113-39-5 (methyl 2-amino-5-acetamido-3-methoxybenzoate)

• Product Name: methyl 2-amino-5-acetamido-3-methoxybenzoate
• CAS No: 1511113-39-5
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 4603100
• Update Time: 2025-06-25

methyl 2-amino-5-acetamido-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-acetamido-3-methoxybenzoate

• Inchi： 1S/C11H14N2O4/c1-6(14)13-7-4-8(11(15)17-3)10(12)9(5-7)16-2/h4-5H,12H2,1-3H3,(H,13,14)
• InChI Key： XZWMAFHXKOLSRJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(NC(C)=O)=CC(OC)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-amino-5-acetamido-3-methoxybenzoate

Introduction to Methyl 2-amino-5-acetamido-3-methoxybenzoate (CAS No. 1511113-39-5)

Methyl 2-amino-5-acetamido-3-methoxybenzoate (CAS No. 1511113-39-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical and medicinal applications. The presence of multiple functional groups, including amino, acetamido, and methoxy substituents, makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's chemical structure consists of a benzoate core, which is a well-known scaffold in medicinal chemistry due to its biological activity and stability. The 2-amino group introduces basic properties, enhancing its reactivity in various chemical transformations. Additionally, the 5-acetamido moiety contributes to its solubility and interaction with biological targets, making it an attractive candidate for drug design. The 3-methoxy group further modulates its electronic properties and influences its pharmacokinetic behavior.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from benzoate derivatives. Methyl 2-amino-5-acetamido-3-methoxybenzoate has been extensively studied for its potential applications in treating various diseases, including inflammatory disorders and infectious diseases. Its ability to interact with biological pathways makes it a valuable tool for researchers exploring new drug candidates.

One of the most compelling aspects of Methyl 2-amino-5-acetamido-3-methoxybenzoate is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel antibiotics and anti-inflammatory agents. The versatility of its structure allows for modifications at multiple sites, enabling the creation of derivatives with tailored biological activities. This flexibility is particularly important in drug discovery, where precise control over molecular structure is essential for achieving desired therapeutic effects.

The compound's chemical properties also make it an excellent candidate for use in biochemical assays and research tools. Its interaction with enzymes and receptors has been studied to understand mechanisms underlying various diseases. By serving as a substrate or inhibitor, Methyl 2-amino-5-acetamido-3-methoxybenzoate helps researchers elucidate pathways that could lead to new treatment strategies.

Recent advancements in synthetic chemistry have further enhanced the utility of Methyl 2-amino-5-acetamido-3-methoxybenzoate. New methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. These improvements have not only reduced costs but also opened up new possibilities for drug development programs.

The safety profile of Methyl 2-amino-5-acetamido-3-methoxybenzoate is another critical consideration. Extensive toxicological studies have been conducted to assess its potential risks and benefits. These studies have shown that the compound is generally well-tolerated at recommended doses, although further research is ongoing to fully understand its long-term effects.

In conclusion, Methyl 2-amino-5-acetamido-3-methoxybenzoate (CAS No. 1511113-39-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional properties make it a valuable intermediate in drug synthesis and a useful tool for biochemical studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.